Cas no 29976-54-3 (Methyl 4-oxopiperidine-1-carboxylate)

Methyl 4-oxopiperidine-1-carboxylate Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-oxo-, methyl ester
• methyl 4-oxopiperidine-1-carboxylate
• 249-985-0
• 4-Oxo-piperidine-1-carboxylic acid methyl ester
• 1-Piperidinecarboxylic acid, 4-oxo-, methyl ester
• HOEOMWYFJBSYSF-UHFFFAOYSA-N
• 4286AJ
• AK157484
• 4-oxopiperidin-1-carboxylic acid methyl ester
• 1-Piperidinecarboxylicacid,4-Oxo-Methyl ester
• 4-oxo-1-piperidinecarboxylic acid methyl ester
• 1-Piperidineca
• NS00028817
• CS-W004200
• F14465
• Z192978298
• SCHEMBL612354
• DTXSID00184071
• SB36462
• Methyl4-oxopiperidine-1-carboxylate
• SY177807
• EN300-50397
• AS-47584
• MFCD11129088
• 29976-54-3
• A876336
• AKOS000209867
• EINECS 249-985-0
• R9N34P4MPY
• DB-101356
• +Expand

• MDL： MFCD11129088
• InChIKey： HOEOMWYFJBSYSF-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO3/c1-11-7(10)8-4-2-6(9)3-5-8/h2-5H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])N(C(=O)OC([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 157.07393
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.074
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 46.6

Experimental Properties

• PSA: 46.61
• Refractive Index: 1.484
• Boiling Point: 257.6°Cat760mmHg
• Flash Point: 109.6°C
• Density: 1.194